diisopropyl 5-{[3-(4-nitro-1H-pyrazol-1-yl)propanoyl]amino}isophthalate

• IUPAC Name: dipropan-2-yl 5-[3-(4-nitropyrazol-1-yl)propanoylamino]benzene-1,3-dicarboxylate
• InChI: InChI=1S/C20H24N4O7/c1-12(2)30-19(26)14-7-15(20(27)31-13(3)4)9-16(8-14)22-18(25)5-6-23-11-17(10-21-23)24(28)29/h7-13H,5-6H2,1-4H3,(H,22,25)
• InChI Key: KENPEBFDQNEOOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=CC(=CC(=C1)NC(=O)CCN2C=C(C=N2)[N+](=O)[O-])C(=O)OC(C)C
• Molecular Formula: C20H24N4O7
• Molecular Weight: 432.4 g/mol

Description

Diisopropyl 5-{[3-(4-nitro-1H-pyrazol-1-yl)propanoyl]amino}isophthalate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as DIPP-NH2IP, and it has been studied extensively for its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

The mechanism of action of DIPP-NH2IP involves the binding of the compound to metal ions, which leads to a change in its fluorescence properties. This change in fluorescence can be used to detect the presence of metal ions in biological systems.
Biochemical and Physiological Effects:
DIPP-NH2IP has been shown to have minimal toxicity and does not exhibit any significant adverse effects on biological systems. However, its effects on human health have not been extensively studied.

Advantages and Limitations for Lab Experiments

DIPP-NH2IP has several advantages for use in lab experiments. It is a highly sensitive and selective fluorescent probe for the detection of metal ions. It is also relatively easy to synthesize and purify. However, one limitation of DIPP-NH2IP is its low solubility in water, which can make it difficult to use in biological systems.

Future Directions

There are several potential future directions for research on DIPP-NH2IP. One area of interest is the development of new metal-organic frameworks using this compound as a ligand. Another potential direction is the use of DIPP-NH2IP as a fluorescent probe for the detection of other metal ions in biological systems. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound on human health.

Scientific Research Applications

DIPP-NH2IP has been extensively studied for its potential applications in scientific research. This compound is commonly used as a fluorescent probe for the detection of metal ions, such as copper and zinc, in biological systems. It has also been used as a ligand in the synthesis of metal-organic frameworks (MOFs) for gas storage and separation.